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Compound of Interest

Compound Name: Triphenylsilanethiol

Cat. No.: B078806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of

Triphenylsilanethiol (CAS No. 14606-42-9). The following sections detail the physical and

chemical properties, potential hazards, handling precautions, emergency procedures, and safe

disposal of this organosilicon compound.

Chemical and Physical Properties
Triphenylsilanethiol, also known as mercaptotriphenylsilane or triphenylsilylthiol, is an

organosilicon compound utilized as a reagent in organic synthesis. A summary of its key

physical and chemical properties is presented in the table below.

Property Value Source

Molecular Formula C18H16SSi [1][2]

Molecular Weight 292.47 g/mol [3]

Physical State Solid [1]

Melting Point 101-104 °C

Flash Point Not applicable

Assay 98%
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Hazard Identification and GHS Classification
While one Safety Data Sheet (SDS) from Gelest, Inc. indicates that Triphenylsilanethiol is not

classified for hazards under GHS-US labeling, it is crucial to handle it with care as other

sources suggest potential for irritation.[1] The toxicological properties are not fully known, and it

should be handled in a well-ventilated fume hood.[4]

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Environmental Hazards:

This substance may be hazardous to the environment.[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation and inhalation of dust.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.[1][4]

Provide local exhaust or general room ventilation to minimize dust exposure.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

Wash contaminated clothing before reuse.[1]
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Storage:

Keep the container tightly closed.[1]

Store in a dry, cool, and well-ventilated place.[1]

Store away from heat, sparks, and open flames.[1]

Store in sealed containers under a dry inert atmosphere.[1]

Incompatible Materials: Acids, alcohols, and oxidizing agents.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

Triphenylsilanethiol:

PPE Category Recommendation Source

Eye/Face Protection
Safety glasses. Contact lenses

should not be worn.
[1]

Hand Protection
Neoprene or nitrile rubber

gloves.
[1]

Skin and Body Protection
Wear suitable protective

clothing.
[1]

Respiratory Protection

A NIOSH-certified dust and

mist (orange cartridge)

respirator is recommended

where exposure through

inhalation may occur.

[1]

Emergency Procedures
First-Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.benchchem.com/product/b078806?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIT8690.0_TRIPHENYLSILANETHIOL_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the doctor in attendance.

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

After Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[1]

After Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing and get medical

advice/attention.[1]

After Ingestion: Never give anything by mouth to an unconscious person.[1] Rinse mouth

with water.

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[1]

Unsuitable Extinguishing Media: None known.[1]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to water or open flame.[1]

Fire-Fighting Instructions: Exercise caution when fighting any chemical fire. Use a water

spray to cool exposed surfaces.[1]

Protection for Firefighters: Do not enter the fire area without proper protective equipment,

including respiratory protection. Avoid contact with skin and eyes and do not breathe dust.[1]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Equip the cleanup crew with proper

protection.[1]

Environmental Precautions: Prevent entry to sewers and public waters. Notify authorities if

the product enters sewers or public waters.[1]
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Methods for Cleaning Up: Contain any spills with dikes or absorbents to prevent migration.

Sweep or shovel spills into an appropriate container for disposal.[1]

Disposal Considerations
Waste Disposal: May be incinerated. Dispose of the material in a safe manner in accordance

with local, state, and federal regulations.[1]

Sewage Disposal: Do not dispose of waste into the sewer.[1]

Experimental Protocols
Detailed experimental protocols for the use of Triphenylsilanethiol are application-specific and

are not available in the provided safety data sheets. Researchers should consult relevant

literature for specific methodologies. General applications include its use as a reagent in

organic synthesis, such as in palladium-catalyzed cross-coupling reactions.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of

Triphenylsilanethiol.
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Receipt and Inspection
- Check container integrity

- Verify label

Storage
- Cool, dry, well-ventilated area

- Away from incompatibles (acids, oxidizers)

Store Safely

Pre-Use Preparation
- Review SDS

- Don appropriate PPE

Prepare for Use

Handling and Use
- Use in a fume hood

- Avoid dust generation

Proceed with Caution

Spill Response (if necessary)
- Evacuate and ventilate
- Use absorbent material

In Case of Spill

Decontamination
- Clean work area

- Decontaminate equipment

After Use

Waste Disposal
- Collect in labeled, sealed container

- Dispose via approved waste management

Contain and Dispose Dispose of Contaminated Materials

Post-Use
- Remove and decontaminate PPE

- Wash hands thoroughly

Final Steps

Return to Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triphenylsilanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

